Cas no 2171773-73-0 (3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171773-73-0
• MF: C₃₀H₃₃N₃O₅
• MW: 515.60012793541
• CID: 6264281
• PubChem ID: 165812310
• Update Time: 2025-10-30

3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-({2-[benzyl(methyl)amino]propyl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1516135
• 2171773-73-0

• Inchi： 1S/C30H33N3O5/c1-20(33(2)18-21-10-4-3-5-11-21)17-31-29(36)27(16-28(34)35)32-30(37)38-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,20,26-27H,16-19H2,1-2H3,(H,31,36)(H,32,37)(H,34,35)
• InChI Key： AWALVSPIPJKESK-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)N(C)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 515.24202116g/mol
• Monoisotopic Mass: 515.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171773-73-0)

3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171773-73-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biological applications. The presence of both carbamoyl and methoxycarbonyl groups, coupled with the amine functionalities, suggests potential roles in drug design and development.

The compound's structure is characterized by a propanoic acid backbone, which is modified at both ends by distinct functional groups. The N-terminal part of the molecule features a 2-benzyl(methyl)aminopropyl}carbamoyl moiety, while the C-terminal part incorporates an (9H-fluoren-9-yl)methoxycarbonyl}amino group. These modifications not only contribute to the compound's complexity but also open up possibilities for diverse chemical and biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways through precise targeting. The unique structural features of 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it an attractive candidate for such applications. For instance, the benzyl and fluorene moieties are known to enhance the solubility and bioavailability of compounds, while the amine and carbamoyl groups can serve as recognition elements for specific biological targets.

One of the most exciting aspects of this compound is its potential in the field of drug discovery. The combination of different functional groups allows for selective interactions with biological molecules, such as enzymes and receptors. This selectivity is crucial for developing drugs that are effective against specific diseases while minimizing side effects. Current research is exploring how this compound can be modified to improve its binding affinity and pharmacokinetic properties.

Recent studies have also highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of the fluorene group in 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid may contribute to its stability and resistance to metabolic degradation, which are critical factors for drug efficacy. Additionally, the methoxycarbonyl group can serve as a protecting group during synthetic processes, allowing for further functionalization when needed.

The compound's potential applications extend beyond drug development. It can also be used as a building block for more complex molecules in synthetic chemistry. The modular nature of its structure allows chemists to attach various functional groups at different positions, creating a library of derivatives with tailored properties. This flexibility makes it a valuable tool for exploring new chemical space and discovering novel bioactive compounds.

In conclusion, 3-({2-benzyl(methyl)aminopropyl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171773-73-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it an ideal candidate for modulating biological pathways and designing new drugs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.